Cas no 39687-22-4 (1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose)

1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose structure
39687-22-4 structure
Product Name:1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose
CAS No:39687-22-4
MF:C53H50O6
MW:782.960515499115
CID:924819
Update Time:2023-11-22

1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 6-O-Trityl-1,2,3,4-tetra-O-benzyl-β-D-galactopyranose
    • 1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose
    • (2R,3R,4S,5S,6R)-2,3,4,5-Tetrakis(phenylmethoxy)-6-(trityloxymethyl)oxane
    • Inchi: 1S/C53H50O6/c1-8-22-41(23-9-1)36-54-49-48(40-58-53(45-30-16-5-17-31-45,46-32-18-6-19-33-46)47-34-20-7-21-35-47)59-52(57-39-44-28-14-4-15-29-44)51(56-38-43-26-12-3-13-27-43)50(49)55-37-42-24-10-2-11-25-42/h1-35,48-52H,36-40H2/t48-,49+,50+,51-,52-/m1/s1
    • InChI Key: GWEFKLSXFOMSCJ-JGXHNEAVSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 18
  • Complexity: 1080
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.1E-7 g/L) (25 ºC),

1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T207270-1g
1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose
39687-22-4
1g
$ 590.00 2022-06-03
TRC
T207270-2.5g
1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose
39687-22-4
2.5g
$ 950.00 2022-06-03
TRC
T207270-5g
1,2,3,4-Tetra-O-benzyl-6-O-trityl-b-D-galactopyranose
39687-22-4
5g
$ 1950.00 2022-06-03
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